Cas no 946323-25-7 (2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide)

• Product Name: 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide
• CAS No: 946323-25-7
• MF: C₁₆H₂₅N₅O₂S₂
• MW: 383.532000303268
• CID: 5504289
• Update Time: 2025-05-23

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-[[(cyclohexylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-N-cyclopentyl-
• 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide

• Inchi： 1S/C16H25N5O2S2/c22-13(17-11-8-4-5-9-11)10-24-16-21-20-15(25-16)19-14(23)18-12-6-2-1-3-7-12/h11-12H,1-10H2,(H,17,22)(H2,18,19,20,23)
• InChI Key： QGYZZKOKSOUFFT-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1=NN=C(NC(NC2CCCCC2)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide

Compound CAS No. 946323-25-7: 2-({5-(Cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide

The compound with CAS No. 946323-25-7, known as 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-cyclopentylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thiosemicarbazones and contains a thiadiazole ring system, which is a five-membered heterocyclic structure with two nitrogen atoms and one sulfur atom. The presence of the thiadiazole ring makes this compound particularly interesting due to its ability to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and development. The thiadiazole ring system is known for its versatility in binding to various biological targets, including enzymes, receptors, and nucleic acids. In the case of CAS No. 946323-25-7, the thiadiazole ring is further substituted with a sulfanyl group (-S-) attached to a cyclopentylacetamide moiety. This substitution pattern enhances the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of CAS No. 946323-25-7 involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the sulfanyl group and subsequent coupling with the cyclopentylacetamide moiety. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

One of the most intriguing aspects of CAS No. 946323-25-7 is its potential as an anti-tumor agent. Recent research has demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, preclinical studies have shown that CAS No. 946323-25-7 has minimal toxicity to normal cells, making it a promising candidate for targeted cancer therapy.

In addition to its therapeutic potential, CAS No. 946323-25-7 has also been explored for its applications in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

The development of CAS No. 946323-25-7 has been made possible by advancements in synthetic chemistry and computational modeling techniques. Computational studies have played a crucial role in predicting the compound's stability, reactivity, and interaction with biological systems. These insights have guided experimental efforts and accelerated the discovery process.

In conclusion, CAS No. 946323-25-7, or 2-{[5-(cyclohexylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}thio-N-cyclopentylacetamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as a valuable asset in both pharmaceutical and materials science research.